Pyroquilon

• CAS No.: 57369-32-1
• Product Name: Pyroquilon
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one
• Standard InChI: InChI=1S/C11H11NO/c13-10-5-4-8-2-1-3-9-6-7-12(10)11(8)9/h1-3H,4-7H2
• Standard InChIKey: XRJLAOUDSILTFT-UHFFFAOYSA-N
• SMILES: C1CC(=O)N2CCC3=CC=CC1=C32
• Canonical SMILES: C1CC(=O)N2CCC3=CC=CC1=C32
• Melting Point: 112.0 °C; 112-113°C
• Physical Description: Solid
• Description: Pyroquilon is a pyrroloquinoline that is 1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline in which the hydrogens at position 4 are replaced by an oxo group. A fungicide used to control rice blast, it is not approved wof use within the European Union. It has a role as a melanin synthesis inhibitor and an antifungal agrochemical. It is a pyrroloquinoline and a delta-lactam.; 1, 2, 5, 6-Tetrahydro-4H-pyrrolo[3, 2, 1-ij]quinolin-4-one, also known as fongoren or pyroquilone, belongs to the class of organic compounds known as hydroquinolones. Hydroquinolones are compounds containing a hydrogenated quinoline bearing a ketone group. 1, 2, 5, 6-Tetrahydro-4H-pyrrolo[3, 2, 1-ij]quinolin-4-one exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 2, 5, 6-tetrahydro-4H-pyrrolo[3, 2, 1-ij]quinolin-4-one is primarily located in the cytoplasm.; Pyroquilon is a commercial blasticide which binds in the naphthol pocket of fungal trihydroxynaphthalene reductase active site.
• Solubility: 0.02 M; 4 mg/mL at 20 °C
• Synonyms: pyroquilon
• Vapor Pressure: 1.20e-06 mmHg
• PubChem Compound: 91665
• Last Modified: Nov 11 2021